2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H21FN4O2S2/c1-15-23(33-24(27-15)16-7-9-18(25)10-8-16)19-11-12-22(29-28-19)32-14-21(30)26-13-17-5-3-4-6-20(17)31-2/h3-12H,13-14H2,1-2H3,(H,26,30)
• InChI Key: WCULCYDLEFFFMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C24H21FN4O2S2
• Molecular Weight: 480.6 g/mol

Description

2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C24H21FN4O2S2 and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmaceutical Patents and Synthesis

The compound's utility in the pharmaceutical industry is highlighted by its inclusion in patents for drugs with diverse therapeutic activities, such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic functions. These patents reflect the broad spectrum of possible applications for this compound in drug development (Dr.Valentin Habernickel, 2002).

Radioligand Development

Research has been conducted on the development of radioligands like N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide and its derivatives for peripheral benzodiazepine receptors. These radioligands have potential applications in brain imaging and the study of neurological diseases (Ming-Rong Zhang et al., 2003).

Antinociceptive Activity

Several derivatives of 3(2H)-Pyridazinone, related to the compound , have been synthesized and tested for antinociceptive activity. These compounds showed more potency than aspirin in Koster's Test in mice, suggesting their potential as pain-relief agents (D. Doğruer et al., 2000).

Anti-Lung Cancer Activity

Studies on novel fluoro substituted compounds, including benzo[b]pyran derivatives, have shown promising anti-lung cancer activities. This area of research opens up possibilities for the development of new cancer treatments (A. G. Hammam et al., 2005).

A2B Adenosine Receptor Antagonism

Research into 7-N-Acetamide-4-methoxy-2-aminobenzothiazole 4-fluorobenzamide and its analogs has identified potent A2B receptor antagonists. This research is significant for the development of drugs targeting the adenosine receptor, which plays a crucial role in various physiological processes (A. Cheung et al., 2010).

Coordination Complexes and Antioxidant Activity

The synthesis of coordination complexes using pyrazole-acetamide derivatives and their evaluation for antioxidant activities highlights the potential use of these compounds in the development of antioxidant agents (K. Chkirate et al., 2019).

Enzyme Inhibitory Activities

The compound and its analogs have been studied for their inhibitory activities against various enzymes, such as carbonic anhydrase and cholinesterases. These studies are crucial for developing drugs for conditions like glaucoma and Alzheimer's disease (N. Virk et al., 2018).